Cas no 1355178-77-6 (1-(6-(3,4-Dihydroquinolin-1(2H)-yl)-2-methylpyridin-3-yl)propan-1-ol)

• Product Name: 1-(6-(3,4-Dihydroquinolin-1(2H)-yl)-2-methylpyridin-3-yl)propan-1-ol
• CAS No: 1355178-77-6
• MF: C₁₈H₂₂N₂O
• MW: 282.380084514618
• CID: 5060357
• Update Time: 2025-05-19

1-(6-(3,4-Dihydroquinolin-1(2H)-yl)-2-methylpyridin-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(6-(3,4-Dihydroquinolin-1(2H)-yl)-2-methylpyridin-3-yl)propan-1-ol
• 1-[6-(3,4-Dihydro-2H-quinolin-1-yl)-2-methyl-pyridin-3-yl]-propan-1-ol

• Inchi： 1S/C18H22N2O/c1-3-17(21)15-10-11-18(19-13(15)2)20-12-6-8-14-7-4-5-9-16(14)20/h4-5,7,9-11,17,21H,3,6,8,12H2,1-2H3
• InChI Key： CUOYDQNWAKEGLB-UHFFFAOYSA-N
• SMILES： OC(CC)C1C=CC(=NC=1C)N1C2C=CC=CC=2CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 335
• XLogP3: 3.7
• Topological Polar Surface Area: 36.4

Additional information on 1-(6-(3,4-Dihydroquinolin-1(2H)-yl)-2-methylpyridin-3-yl)propan-1-ol

Introduction to 1-(6-(3,4-Dihydroquinolin-1(2H)-yl)-2-methylpyridin-3-yl)propan-1-ol (CAS No. 1355178-77-6)

1-(6-(3,4-Dihydroquinolin-1(2H)-yl)-2-methylpyridin-3-yl)propan-1-ol, with the CAS number 1355178-77-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a dihydroquinoline moiety and a substituted pyridine ring. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 1-(6-(3,4-Dihydroquinolin-1(2H)-yl)-2-methylpyridin-3-yl)propan-1-ol can be represented as follows: it consists of a central propanol group attached to a 2-methylpyridine ring, which is further substituted with a 3,4-dihydroquinoline moiety. The presence of these functional groups imparts specific physicochemical properties to the molecule, such as solubility, stability, and reactivity, which are crucial for its biological activity.

Recent studies have explored the potential therapeutic applications of 1-(6-(3,4-Dihydroquinolin-1(2H)-yl)-2-methylpyridin-3-yl)propan-1-ol. One notable area of research is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been shown to exhibit potent inhibitory effects on certain kinases, which are key regulators of cellular processes such as cell growth, proliferation, and apoptosis. This makes it a promising candidate for the development of targeted therapies in oncology.

In addition to its enzymatic inhibition properties, 1-(6-(3,4-Dihydroquinolin-1(2H)-yl)-2-methylpyridin-3-yl)propan-1-ol has also been investigated for its anti-inflammatory and neuroprotective effects. Preclinical studies have demonstrated that it can reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. Furthermore, it has shown potential in protecting neuronal cells from oxidative stress and neurodegeneration, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of 1-(6-(3,4-Dihydroquinolin-1(2H)-yl)-2-methylpyridin-3-yl)propan-1-ol has also been studied extensively. It exhibits good oral bioavailability and favorable pharmacokinetic parameters, such as a reasonable half-life and low clearance rate. These properties are essential for ensuring that the compound can effectively reach its target tissues and exert its therapeutic effects over an extended period.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(6-(3,4-Dihydroquinolin-1(2H)-yl)-2-methylpyridin-3-yl)propan-1-ol in various therapeutic settings. Early results from phase I trials have shown promising safety profiles with minimal adverse effects. Phase II trials are expected to provide more detailed insights into its therapeutic potential and optimal dosing regimens.

The development of 1-(6-(3,4-Dihydroquinolin-1(2H)-yl)-2-methylpyridin-3-yl)propan-1-ol as a therapeutic agent is part of a broader trend in medicinal chemistry towards the design and synthesis of small molecules with high specificity and low toxicity. This approach aims to address the limitations of existing treatments by providing more targeted and effective therapies with fewer side effects.

In conclusion, 1-(6-(3,4-Dihydroquinolin-1(2H)-yl)-2-methylpyridin-3-yl)propan-1-ol (CAS No. 1355178-77-6) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility, paving the way for its potential use in the treatment of various diseases.